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Compound of Interest

Compound Name: Cbz-NH-peg1-CH2cooh

Cat. No.: B3094603

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACS) are revolutionary heterobifunctional molecules
designed to commandeer the cell's native ubiquitin-proteasome system (UPS) for the targeted
degradation of specific proteins of interest (POIs). This technology offers a paradigm shift from
traditional occupancy-based inhibition to a catalytic, event-driven mechanism, enabling the
degradation of proteins previously considered "undruggable”.

A PROTAC molecule consists of three key components: a ligand that binds to the target protein
(the "warhead"), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that
connects these two moieties. The linker is a critical determinant of PROTAC efficacy,
influencing the formation and stability of the ternary complex (POI-PROTAC-ES ligase), as well
as the molecule's physicochemical properties such as solubility and cell permeability.

This document provides detailed application notes and protocols for the synthesis of PROTACs
utilizing the Cbz-NH-PEG1-CH2COOH linker. This linker features a single polyethylene glycol
(PEG) unit to impart hydrophilicity and a defined spatial orientation, a terminal carboxylic acid
for conjugation to an amine-functionalized ligand, and a carboxybenzyl (Cbz)-protected amine
for sequential and controlled synthesis.

Cbz-NH-PEG1-CH2COOH: Properties and Handling
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The Cbz-NH-PEG1-CH2COOH linker is a valuable building block for PROTAC synthesis due to
its bifunctional nature and the orthogonal protection strategy it enables.

Property Value

IUPAC Name z;(iz-(((benzyloxy)carbonyl)amino)ethoxy)acetic
Synonyms Z-AEA, CBZ-NH-PEG1-CH2COOH

CAS Number 1260092-43-0

Molecular Formula C12H15NO5

Molecular Weight 253.25 g/mol

Appearance White to off-white solid

Purity >95%

Storage Conditions

Store at -20°C for long-term storage, protected
from light and moisture. For short-term (days to

weeks), storage at 0-4°C is acceptable.

Solubility

Soluble in DMSO (up to 100 mg/mL), DMF, and

other polar organic solvents.

PROTAC Signaling Pathway and Mechanism of

Action

PROTACSs function by inducing proximity between a target protein and an E3 ubiquitin ligase.

This hijacked proximity leads to the polyubiquitination of the target protein, marking it for

degradation by the 26S proteasome. The PROTAC molecule is then released and can

catalytically induce the degradation of multiple target protein molecules.
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PROTAC Mechanism of Action
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PROTAC Synthesis Workflow
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 To cite this document: BenchChem. [Application Notes and Protocols for PROTAC Synthesis
using Cbz-NH-PEG1-CH2COOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3094603#cbz-nh-pegl-ch2cooh-protocol-for-protac-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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